Cas no 384807-16-3 (1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone)

• Product Name: 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone
• CAS No: 384807-16-3
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 3103060
• PubChem ID: 686891
• Update Time: 2025-06-07

1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone
• AG-205/36957229
• 1-cyclopropyl-2-{4-nitro-1H-imidazol-1-yl}ethanone
• 1-cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)ethanone
• AKOS005615764
• EU-0018050
• SR-01000516311
• 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)ethan-1-one
• CS-0323303
• 1-cyclopropyl-2-(4-nitroimidazol-1-yl)ethanone
• STK755893
• 384807-16-3
• Oprea1_443195
• SR-01000516311-1
• 1-cyclopropyl-2-(4-nitro-1{H}-imidazol-1-yl)ethanone

• Inchi： 1S/C8H9N3O3/c12-7(6-1-2-6)3-10-4-8(9-5-10)11(13)14/h4-6H,1-3H2
• InChI Key： WFXVMWKDTRWTSP-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(=C1)[N+](=O)[O-])C1CC1

Computed Properties

• Exact Mass: 195.06439116Da
• Monoisotopic Mass: 195.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.7Ų

Additional information on 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone

Introduction to 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone (CAS No. 384807-16-3)

The compound 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone, identified by its CAS number 384807-16-3, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This heterocyclic ketone exhibits a unique structural framework that has garnered considerable attention from academic and industrial researchers due to its potential biological activities and mechanistic insights. The presence of both cyclopropyl and nitro-substituted imidazole moieties in its molecular structure suggests multifaceted interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry, particularly for their role as scaffolds in the development of antimicrobial, antiviral, and anticancer agents. The nitro group in 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone introduces a region of high reactivity, which can be exploited for various chemical transformations. This reactivity is particularly interesting in the context of bioconjugation strategies, where the nitro group can serve as a handle for further functionalization. Additionally, the cyclopropyl ring contributes to the overall steric and electronic properties of the molecule, influencing its binding affinity and selectivity towards biological targets.

The synthesis of 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone involves a series of well-established organic reactions, including condensation, cyclization, and nitration. The precise control of reaction conditions is crucial to achieving high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes. These techniques not only improve the scalability of production but also allow for the introduction of additional functional groups with minimal side reactions.

In terms of biological activity, preliminary investigations have revealed that 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone demonstrates notable interactions with certain enzymes and receptors. The nitro group has been shown to modulate redox-sensitive pathways, which are implicated in various pathological conditions. Furthermore, the imidazole moiety is known to exhibit antimicrobial properties, making this compound a potential candidate for treating infections caused by resistant bacterial strains. Detailed pharmacokinetic studies are ongoing to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles.

The structural features of 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-yl)-1-ethanone also make it an attractive intermediate for designing novel analogs with enhanced efficacy and reduced toxicity. Computational modeling techniques have been utilized to predict binding modes and affinity for various biological targets. These simulations provide valuable insights into the compound's mechanism of action and guide the optimization process. By leveraging structure-based drug design principles, researchers aim to develop derivatives that exhibit improved pharmacological properties while maintaining favorable pharmacokinetic characteristics.

The role of imidazole derivatives in therapeutic applications extends beyond their antimicrobial properties. They have been extensively studied for their potential in treating neurological disorders, such as Alzheimer's disease and epilepsy. The unique electronic properties of imidazole rings allow them to interact with metal ions and other biomolecules involved in these pathologies. In this context, 1-Cyclopropyl-2-(4-nitro-1H-imidazol-1-y l)-1 ethanone may offer new therapeutic avenues by modulating key pathological pathways.

Industrial applications of this compound are also emerging, particularly in the realm of agrochemicals and specialty chemicals. The structural complexity of 1-Cyclopropyl -2-(4-nitro - 1 H - imidazol - 1 - yl ) - 1 ethanone allows for diverse modifications that can yield novel compounds with specific functionalities. These derivatives could find applications in crop protection agents or as intermediates in fine chemical synthesis.

Future research directions include exploring the synthetic versatility of this compound through innovative methodologies such as flow chemistry or photoredox catalysis. These approaches promise to enhance reaction efficiency and sustainability while enabling access to complex molecular architectures. Additionally, collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications.

In conclusion, 1 - Cyclopropyl - 2 - ( 4 - nitro - 1 H - imidazol - 1 - yl ) - 1 ethanone ( CAS No . 384807 - 16 - 3 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with promising biological activities , make it a valuable asset in the quest for novel therapeutic agents . Continued investigation into its synthesis , mechanism of action , and pharmacological properties will undoubtedly yield further insights into its therapeutic potential .